Cas no 222716-19-0 (1-(azidomethyl)-4-(trifluoromethyl)benzene)

• Product name: 1-(azidomethyl)-4-(trifluoromethyl)benzene
• CAS No: 222716-19-0
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 1407631
• PubChem ID: 49845947

1-(azidomethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(azidomethyl)-4-(trifluoromethyl)-
• 1-(azidomethyl)-4-(trifluoromethyl)benzene
• F8882-5586
• SCHEMBL14270242
• 222716-19-0
• AKOS010631516
• 1-(Azidomethyl)-4-trifluoromethylbenzene

• Inchi： InChI=1S/C8H6F3N3/c9-8(10,11)7-3-1-6(2-4-7)5-13-14-12/h1-4H,5H2
• InChI Key： VXPXDERWYBSJJD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CN=[N+]=[N-])C(F)(F)F

Computed Properties

• Exact Mass: 201.05148
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.4Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 48.76